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Compound of Interest

Compound Name: 1-Deoxysphingosine

Cat. No.: B15570342

The proper disposal of 1-deoxysphingosine, an atypical bioactive sphingolipid, is critical for
maintaining laboratory safety and environmental compliance. While Safety Data Sheets (SDS)
for some isomers of 1-deoxysphingosine do not classify the substance as hazardous under
the Globally Harmonized System (GHS), it is imperative to follow standard chemical waste
procedures due to its biological activity and to prevent environmental release.[1][2] Institutional
and local regulations for chemical waste management must always take precedence.

General safety protocols dictate that research chemicals, regardless of their formal hazard
classification, should not be disposed of via standard trash or sewer systems.[3][4] The SDS for
1-Deoxysphingosine (m18:1(4E)) explicitly states, "Do not allow to enter sewers/ surface or
ground water."[1] Therefore, treating all 1-deoxysphingosine waste as chemical waste is the
most prudent and compliant approach.

Hazard and Safety Data Summary

The following table summarizes the available safety and classification data for 1-
deoxysphingosine. This information is derived from supplier Safety Data Sheets and should
be used as a reference for risk assessment during handling and disposal.
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GHS

Identifier CAS Number L NFPA Ratings HMIS Ratings
Classification
1-
Health: O, Fire: 0, Health: 0, Fire: 0,
Deoxysphingosin ~ 193222-34-3 Not Classified[1]

Reactivity: O[1 Reactivity: O[1
e (m18:1(4E)) y: L] y: L]

1-
Deoxysphingosin ~ 2190487-94-4
e (m18:1(142))

No Data No Data No Data

Available[2] Available Available

Standard Operating Protocol for Disposal

This protocol outlines the step-by-step procedure for the safe disposal of 1-deoxysphingosine
and associated materials in a laboratory setting.

1. Personal Protective Equipment (PPE):

o Before handling, ensure appropriate PPE is worn, including safety glasses, a lab coat, and
chemical-resistant gloves.

2. Waste Segregation and Collection:
e Do not dispose of 1-deoxysphingosine down the sink or in the regular trash.[3][5]
o All waste containing 1-deoxysphingosine must be collected as chemical waste.[6]

o Pure Compound/Unused Reagent: If the original container is expired or no longer needed, it
should be disposed of as chemical waste. Ensure the container is sealed and properly
labeled.[4]

e Liquid Waste: Collect solutions containing 1-deoxysphingosine (e.g., from cell culture
media, experimental buffers, or solvent solutions) in a dedicated, leak-proof, and chemically
compatible waste container.[3]

o The container must be kept closed except when adding waste.[3]

o Use secondary containment, such as a plastic bin, to mitigate spills.[5]
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Solid Waste: Dispose of chemically contaminated laboratory debris such as gloves, pipette
tips, and paper towels in a designated container for hazardous solid waste.[6] Do not use
standard biohazard bags for chemical waste.[3]

Contaminated Sharps: Needles, razor blades, or broken glass contaminated with 1-
deoxysphingosine must be placed in a designated, puncture-resistant sharps container
labeled for chemically contaminated sharps.[4][6]

. Labeling Chemical Waste:
Label the waste container as soon as the first drop of waste is added.[5]
Use your institution's standardized hazardous waste label.[5]
The label must include:

o The full chemical name: "1-Deoxysphingosine” and any other constituents (e.g., solvents
like ethanol).

o The accumulation start date.

o An indication of the hazards (while not formally classified, listing it as a "biologically active
compound" is a good practice).

. Storage of Waste:

Store waste containers in a designated Satellite Accumulation Area (SAA) within the
laboratory.[5]

Ensure waste is segregated from incompatible materials.[3]

Do not accumulate large quantities of waste; typical laboratory limits are around 10-25
gallons in total.[3][4]

. Arranging for Disposal:

Once the waste container is full or has reached its storage time limit (often 6 months),
schedule a pickup with your institution's Environmental Health & Safety (EHS) department.[3]
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[417]

» Follow the specific procedures provided by your EHS office for requesting a waste collection.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 1-deoxysphingosine waste streams in a research environment.
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Waste Generation

1-Deoxysphingosine Waste Generated

1. Waste Identification & Segregation

What is the waste type?

Liquld Solid Sharps
(Solutions, Media) Gloves, Tubes, Wipes) (Needles, Glassware)

2. Containment & Labeling
v Y Y
Collect in sealed, Collect in designated Collect in puncture-proof
compatible liquid waste container. solid chemical waste bin ‘Chemically Contaminated Sharps'
Use secondary containment. (e.g., lined drum). container.

Affix & Complete
EHS Hazardous Waste Label

3. Storagev & Disposal

Store in designated
Satellite Accumulation Area (SAA).

Container Full or
Time Limit Reached?

Schedule Waste Pickup
with EHS Office

Waste Removed by EHS

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 1-deoxysphingosine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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